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Compound of Interest

Compound Name: Ned-19

Cat. No.: B1678007

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ned-19 is a potent and selective antagonist of the nicotinic acid adenine dinucleotide
phosphate (NAADP)-mediated calcium (Ca2*) signaling pathway. NAADP is a crucial second
messenger that mobilizes intracellular Ca?* stores, playing a significant role in various cellular
processes, including T-cell activation and proliferation. As an antagonist, Ned-19 serves as a
valuable tool for investigating the physiological and pathological roles of NAADP signaling in in
vivo models. These application notes provide detailed information and protocols for the in vivo
delivery of Ned-19, with a focus on its use in immunological and inflammatory research.

Table 1: In Vivo Administration of trans-Ned-19 in a Mouse Model
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Parameter Details

Reference

Adult male and female reporter

Animal Model .
and Fate mice

Drug trans-Ned-19

Dosage 20 mg/kg

Administration Route

Intraperitoneal (IP) injection

Vehicle Dimethyl sulfoxide (DMSO)
Frequency Daily
Duration 1 week

Observed Toxicity

No substantial effect on
weight; no adverse postural or

behavioral changes observed.

Experimental Protocols
Preparation of Ned-19 for Intraperitoneal Injection

This protocol is based on the methodology reported for in vivo studies in mice.

Materials:

trans-Ned-19 (Tocris or equivalent)

Vortex mixer

Weighing scale

Protocol:

Sterile, pyrogen-free microcentrifuge tubes

Dimethyl sulfoxide (DMSO), injectable grade (Sigma-Aldrich or equivalent)

Sterile insulin syringes with a 25-30 gauge needle
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o Calculate the required amount of Ned-19 and DMSO:
o For a 25 g mouse receiving a 20 mg/kg dose, you will need 0.5 mg of Ned-19.

o The volume of DMSO will depend on the desired injection volume. For intraperitoneal
injections in mice, a volume of 100-200 pL is common. To prepare a stock solution,
dissolve a known mass of Ned-19 in a specific volume of DMSO to achieve a desired
concentration (e.g., 5 mg/mL).

e Dissolve Ned-19 in DMSO:

o Aseptically weigh the required amount of trans-Ned-19 and place it in a sterile
microcentrifuge tube.

o Add the calculated volume of injectable-grade DMSO.

o Vortex the tube until the Ned-19 is completely dissolved. Gentle warming may be required
to aid dissolution, but ensure the temperature does not degrade the compound.

e Prepare for Injection:
o Draw the appropriate volume of the Ned-19/DMSO solution into a sterile insulin syringe.
o Ensure there are no air bubbles in the syringe.

e Storage:

o Itis recommended to prepare the solution fresh for each set of injections. If short-term
storage is necessary, protect the solution from light and store at a controlled room
temperature. The stability of Ned-19 in DMSO for extended periods should be validated by
the user.

Intraperitoneal (IP) Injection Procedure in Mice

This protocol provides a general guideline for IP injection in mice. All procedures should be
performed in accordance with institutional animal care and use committee (IACUC) guidelines.

Materials:
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Prepared syringe with Ned-19/DMSO solution

70% ethanol

Gauze pads

Appropriate mouse restraint device
Protocol:
e Restrain the mouse:

o Properly restrain the mouse to expose the abdomen. This can be done manually by
scruffing the neck and securing the tail, or with a restraint device.

» Locate the injection site:

o The preferred site for IP injection is the lower right quadrant of the abdomen. This location
avoids the cecum, urinary bladder, and major blood vessels.

o Administer the injection:

[e]

Wipe the injection site with a 70% ethanol-soaked gauze pad.

o

Insert the needle at a 15-20 degree angle into the peritoneal cavity. Be careful not to insert
the needle too deeply to avoid puncturing internal organs.

o

Gently aspirate to ensure the needle has not entered a blood vessel or organ. If blood or
fluid is drawn, discard the syringe and prepare a new injection.

o

Slowly inject the Ned-19/DMSO solution.
e Post-injection monitoring:

o Return the mouse to its cage and monitor for any signs of distress, such as lethargy,
abdominal swelling, or abnormal behavior.

Signaling Pathways and Experimental Workflows
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NAADP Signaling Pathway in T-Cell Activation

Ned-19 acts by blocking the NAADP signaling pathway, which is a critical initial step in T-cell
activation. Upon T-cell receptor (TCR) stimulation, NAADP is produced and binds to its
receptor, leading to the release of Ca2* from intracellular stores. This initial Ca?* release acts
as a trigger to amplify further Ca2* signaling, which is essential for downstream events like

cytokine production and proliferation.
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Caption: NAADP signaling pathway in T-cell activation and the inhibitory action of Ned-19.

Experimental Workflow for In Vivo Ned-19 Study

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1678007?utm_src=pdf-body-img
https://www.benchchem.com/product/b1678007?utm_src=pdf-body
https://www.benchchem.com/product/b1678007?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

The following diagram outlines a typical experimental workflow for an in vivo study using Ned-

19 to investigate its effects on a disease model.

Animal Acclimatization

'

Random Group Allocation
(Vehicle vs. Ned-19)

'

Disease Model Induction
(e.g., chemical, immunological)

Daily IP Injection
(Vehicle or 20 mg/kg Ned-19)

\
during treatment perioc}}

Daily Monitoring
(Weight, clinical signs)

Endpoint Determination

Tissue/Blood Collection

Analysis
(e.g., Histology, Flow Cytometry,
Cytokine analysis)
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Caption: General experimental workflow for an in vivo study using Ned-19.

Concluding Remarks

Ned-19 is a critical tool for elucidating the in vivo functions of NAADP-mediated Ca?* signaling.
The protocols and information provided herein offer a comprehensive guide for researchers
utilizing Ned-19 in their animal models. Adherence to proper preparation and administration
techniques is paramount to ensure the reproducibility and validity of experimental findings. As
with any in vivo experiment, careful observation and adherence to ethical guidelines are
essential.

 To cite this document: BenchChem. [Application Notes and Protocols for In Vivo Delivery of
Ned-19]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678007#ned-19-delivery-methods-for-in-vivo-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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